Cas no 69035-11-6 (n1-benzyl-2,3,4,5-tetrachloro-6-nitroaniline)

• Product Name: n1-benzyl-2,3,4,5-tetrachloro-6-nitroaniline
• CAS No: 69035-11-6
• MF: C₁₃H₈Cl₄N₂O₂
• MW: 366.026819229126
• MDL: MFCD00114878
• CID: 972962
• PubChem ID: 2779529
• Update Time: 2025-05-26

n1-benzyl-2,3,4,5-tetrachloro-6-nitroaniline Chemical and Physical Properties

Names and Identifiers

• n1-benzyl-2,3,4,5-tetrachloro-6-nitroaniline
• N-Benzyl-2,3,4,5-tetrachloro-6-nitroaniline
• MFCD00114878
• 69035-11-6
• N-Benzyl-2-nitro-3,4,5,6-tetrachloroaniline
• AKOS037655282
• PS-10349
• N-Benzyl-6-nitro-2,3,4,5-tetrachloroaniline
• 2-(Benzylamino)-3,4,5,6-tetrachloronitrobenzene
• CS-0362482

• MDL： MFCD00114878
• Inchi： 1S/C13H8Cl4N2O2/c14-8-9(15)11(17)13(19(20)21)12(10(8)16)18-6-7-4-2-1-3-5-7/h1-5,18H,6H2
• InChI Key： PCJJUQQEZXOJQX-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=C(C(=C1NCC1C=CC=CC=1)[N+](=O)[O-])Cl)Cl)Cl

Computed Properties

• Exact Mass: 365.931038g/mol
• Monoisotopic Mass: 363.933988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: 96 °C
• Boiling Point: 489.9±45.0 °C at 760 mmHg
• Flash Point: 250.1±28.7 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

n1-benzyl-2,3,4,5-tetrachloro-6-nitroaniline Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbenzamines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines Phenylbenzamines

Additional information on n1-benzyl-2,3,4,5-tetrachloro-6-nitroaniline

Comprehensive Analysis of N1-Benzyl-2,3,4,5-Tetrachloro-6-Nitroaniline (CAS No. 69035-11-6)

N1-Benzyl-2,3,4,5-tetrachloro-6-nitroaniline (CAS No. 69035-11-6) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications. This chlorinated nitroaniline derivative features a benzyl group attached to the nitrogen atom, along with four chlorine atoms and a nitro group positioned on the aromatic ring. Its molecular structure makes it particularly interesting for researchers exploring advanced organic synthesis and material science applications.

The compound's tetrachloro-nitroaniline backbone contributes to its distinct electronic characteristics, which are currently being investigated for potential use in electronic materials and specialty coatings. Recent studies have shown that derivatives of this compound class may exhibit interesting photophysical properties, making them candidates for organic electronics applications. The presence of both electron-withdrawing (nitro and chloro) groups and the electron-donating benzyl group creates a unique electronic push-pull system that researchers are exploring for various molecular engineering purposes.

From a synthetic chemistry perspective, N1-benzyl-2,3,4,5-tetrachloro-6-nitroaniline serves as a valuable intermediate in the preparation of more complex molecular architectures. Its polyhalogenated aromatic structure allows for selective functionalization at specific positions, enabling the creation of diverse derivatives. This characteristic has made it particularly useful in pharmaceutical research where modified aniline derivatives often serve as key building blocks. However, it's important to note that current research focuses on its chemical properties rather than any specific biological activity.

Recent advancements in green chemistry have brought attention to the environmental aspects of chlorinated compounds like 69035-11-6. Researchers are actively investigating more sustainable synthesis routes and potential applications that leverage the compound's stability while minimizing environmental impact. This aligns with growing industry interest in eco-friendly chemical processes and sustainable material development.

The analytical characterization of N1-benzyl-2,3,4,5-tetrachloro-6-nitroaniline typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods help elucidate its molecular structure and confirm the positions of substituents on the aromatic ring. The compound's crystallographic data has become particularly valuable for researchers studying molecular packing and intermolecular interactions in solid-state chemistry.

In material science applications, the nitroaniline derivative has shown promise in the development of nonlinear optical materials. Its molecular structure, featuring both electron-donating and withdrawing groups, creates an asymmetric electron distribution that may contribute to interesting optical properties. This has led to increased research interest in its potential for photonic applications and advanced material design.

Handling and storage of CAS No. 69035-11-6 require standard laboratory precautions for organic compounds. Proper chemical safety protocols should always be followed, including the use of appropriate personal protective equipment. The compound's stability under various conditions makes it relatively convenient to work with in research settings, contributing to its popularity as a chemical building block in academic and industrial laboratories.

Future research directions for N1-benzyl-2,3,4,5-tetrachloro-6-nitroaniline may explore its potential in coordination chemistry as a ligand for metal complexes, or its incorporation into more complex supramolecular systems. The compound's versatility and well-defined reactivity patterns continue to make it a subject of interest in various fields of chemical research, particularly in the context of developing new functional materials with tailored properties.